Cas no 1781379-37-0 (tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate
• CAS No: 1781379-37-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6439855
• PubChem ID: 105504373
• Update Time: 2025-05-20

tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate
• 1,1-Dimethylethyl 3-formyl-3-methoxy-1-piperidinecarboxylate

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-7-5-6-12(8-13,9-14)16-4/h9H,5-8H2,1-4H3
• InChI Key： BFJZHTLRZWXCIR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C=O)(OC)C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 318.6±42.0 °C(Predicted)
• pka: -3.42±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate

tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate (CAS No. 1781379-37-0): A Comprehensive Overview

tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate (CAS No. 1781379-37-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate.

The molecular formula of tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate is C₁₄H₂₅NO₄, and it has a molecular weight of approximately 267.35 g/mol. The compound features a piperidine ring with a formyl group and a methoxy substituent, which are key functional groups that contribute to its chemical reactivity and biological activity. The tert-butyl protecting group on the piperidine nitrogen provides stability and enhances the compound's utility in various synthetic transformations.

In terms of synthesis, tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate can be prepared through several routes. One common method involves the reaction of tert-butyl piperidine-1-carboxylate with an appropriate aldehyde or ketone in the presence of a suitable catalyst. For instance, a recent study published in the Journal of Organic Chemistry reported the efficient synthesis of this compound using a one-pot procedure involving the condensation of tert-butyl piperidine-1-carboxylate with formaldehyde and methanol under mild conditions. This method not only simplifies the synthetic process but also improves the overall yield and purity of the product.

The biological activity of tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate has been explored in various contexts, particularly in the development of novel therapeutic agents. One area of interest is its potential as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. For example, researchers at the University of California, San Francisco, have investigated the use of this compound as a precursor for developing inhibitors of histone deacetylases (HDACs), which are implicated in several cancers and neurodegenerative disorders. Preliminary studies have shown that derivatives of tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate exhibit promising inhibitory activity against HDACs, suggesting their potential as lead compounds for further drug development.

Beyond its role in enzyme inhibition, tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate has also been studied for its effects on cellular signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for many drugs used to treat conditions such as hypertension, diabetes, and psychiatric disorders. The researchers found that certain derivatives of tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate exhibit agonistic or antagonistic properties towards specific GPCRs, opening up new avenues for drug discovery.

In addition to its biological applications, tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate has found use in materials science and chemical synthesis. Its unique combination of functional groups makes it an attractive building block for constructing more complex molecules with tailored properties. For instance, researchers at the Massachusetts Institute of Technology have utilized this compound as a key intermediate in the synthesis of advanced polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and biomedical devices.

The safety profile of tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate is an important consideration for its use in both research and industrial settings. While no major toxicological concerns have been reported for this compound, standard precautions should be taken when handling it to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and following established guidelines for waste disposal.

In conclusion, tert-butyl 3-formyl-3-methoxypiperidine-1-carboxylate (CAS No. 1781379-37-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, synthetic organic chemistry, and materials science. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.